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Compound of Interest

Compound Name: 1,1,1,3,3,3-Hexafluoropropane

Cat. No.: B1216460

This technical support center provides best practices for the handling and storage of HFC-
236fa (1,1,1,3,3,3-Hexafluoropropane) in a laboratory setting. The information is tailored for
researchers, scientists, and drug development professionals to ensure safe and effective use in
experimental procedures.

Frequently Asked Questions (FAQSs)
Q1: What is HFC-236fa and what are its primary laboratory applications?

Al: HFC-236fa is a hydrofluorocarbon that is a colorless, non-flammable gas at standard
conditions.[1] In the laboratory, it can be used as a refrigerant for low-pressure chillers, a fire
suppressant, a foaming agent, a heat transfer medium, a dielectric gas, a carrier fluid, or a
displacement drying agent.[1] It is also a component in some specialized solvent applications.

Q2: What are the key physical and chemical properties of HFC-236fa?

A2: HFC-236fa is chemically stable and non-polymerizable at room temperature.[2] It is
incompatible with alkali metals and strong oxidants, with which it can react exothermically.[2]
Key properties are summarized in the table below.

Q3: What personal protective equipment (PPE) is required when handling HFC-236fa?

A3: When handling HFC-236fa, it is essential to wear safety glasses with side shields,
chemical-resistant gloves, and a lab coat.[3][4] In situations with a risk of splashing liquid HFC-
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236fa, a face shield is also necessary.[5] For work in enclosed areas or in case of a significant
release, a self-contained breathing apparatus (SCBA) may be required.[5]

Q4: How should HFC-236fa cylinders be stored in a laboratory?

A4 HFC-236fa cylinders should be stored upright in a cool, dry, and well-ventilated area, away
from direct sunlight and heat sources.[4] The storage temperature should not exceed 52°C
(125°F).[4] Cylinders must be securely fastened with a chain or strap to a wall or a sturdy
bench to prevent them from falling.[4]

Q5: What materials are compatible with HFC-236fa?

A5: HFC-236fa is compatible with many common laboratory materials. This includes metals
such as copper, aluminum, and iron.[5] It also shows good compatibility with a range of plastics
like high-density polyethylene (HDPE), polypropylene (PP), polycarbonate (PC), and
polymethyl methacrylate (PMMA).[2][5] However, it has poor miscibility with cycloalkane,
aliphatic hydrocarbon, and alkylbenzene lubricants.[2]

Q6: How should I dispose of small quantities of HFC-236fa waste from my experiments?

A6: Disposal of HFC-236fa must comply with local, regional, and national regulations.[4] Small
guantities from laboratory experiments should not be released into the atmosphere. The
product should be recovered for reuse or disposal whenever possible.[5] Contact your
institution's environmental health and safety (EHS) office for specific guidance on the disposal
of fluorinated gas waste. They can provide information on waste collection programs and
proper disposal procedures.

Troubleshooting Guides
Issue 1: I'm observing a pressure drop in my closed experimental system using HFC-236fa.
e Possible Cause: A leak in the system.

e Troubleshooting Steps:

o Ensure the area is well-ventilated.
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Use a handheld electronic leak detector to inspect all fittings, connections, and seals in
your experimental setup.

Apply a soap solution to suspected leak points and look for the formation of bubbles.

If a leak is found, depressurize the system safely, and then tighten or replace the faulty
component.

After repair, pressurize the system with an inert gas like nitrogen to re-check for leaks
before reintroducing HFC-236fa.

Issue 2: My experimental results are inconsistent, and | suspect contamination of the HFC-
236fa.

o Possible Cause: Contamination with air, moisture, or other gases.

e Troubleshooting Steps:

[¢]

Ensure that the HFC-236fa cylinder is from a reputable supplier and has a certificate of
analysis.

Before charging your system, evacuate all lines and vessels to a deep vacuum to remove
any residual air and moisture.

Use a fresh, uncontaminated sample of HFC-236fa for a control experiment to see if the
inconsistency persists.

If contamination is confirmed, the HFC-236fa may need to be reclaimed or disposed of as
hazardous waste. Contact your EHS office for guidance.

Issue 3: | am experiencing frostbite after accidental contact with liquid HFC-236fa.

¢ Immediate Action:

[e]

o

Move to a safe area with fresh air.

Immediately flush the affected skin with lukewarm water. Do not use hot water.[5]
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o Gently remove any clothing or jewelry that may constrict circulation.

o Seek immediate medical attention.[5]

Data Presentation

Table 1: Physical and Chemical Properties of HFC-236fa

Property Value

Chemical Formula CF3CH2CF3
Molecular Weight 152.04 g/mol [6]
Boiling Point (at 1.013 bar) -1.49 °C[6]

Critical Temperature 124.9 °C[6]
Critical Pressure 32.00 bar[6]
Liquid Density (at 20°C) 1376 kg/m 3[7]
Saturated Vapor Pressure (at 25°C) 272.4 kPa[5]
Specific Heat, Liquid (at 25°C) 1.1085 kJ/kg-°C[5]
Specific Heat, Vapor (at 25°C, 1 atm) 0.8444 kJ/kg-°CJ[5]
Ozone Depletion Potential (ODP) 0[5]

Global Warming Potential (GWP, 100-year) 9810[6]

Table 2: Material Compatibility of HFC-236fa
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Incompatible/Poor

Material Category Compatible o
Miscibility
Metals Copper, Aluminum, Iron[5] Alkali Metals[2]
_ HDPE, PP, ABS, PC, PMMA[2]
Plastics
[5]
Most common elastomers
Elastomers o )
show negligible swelling[5]
Cycloalkane, Aliphatic
Lubricants Polyol ester (POE) oil[6] Hydrocarbon, Alkylbenzene

Lubricants[2]

Experimental Protocols

Protocol 1: Charging a Laboratory Reactor with HFC-236fa

This protocol outlines the general steps for safely charging a laboratory-scale pressure reactor
with HFC-236fa from a cylinder.

e System Preparation:

[¢]

Ensure the reactor and all associated tubing and fittings are clean, dry, and rated for the
intended pressure.

o Assemble the experimental setup in a well-ventilated fume hood.

o Securely clamp the reactor and connect all necessary monitoring equipment (pressure
transducer, thermocouple).

o Connect the HFC-236fa cylinder to the reactor via a stainless-steel transfer line equipped
with a regulator and appropriate valves.

o Leak-check all connections using an inert gas (e.g., nitrogen) and a leak detection
solution.

o Evacuate the entire system to a high vacuum to remove air and moisture.
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e Charging Procedure:

(¢]

Ensure the HFC-236fa cylinder is secured in an upright position.
o With the reactor inlet valve closed, slowly open the main valve on the HFC-236fa cylinder.

o Adjust the regulator to the desired delivery pressure, not exceeding the maximum
allowable working pressure of the reactor.

o Slowly open the reactor inlet valve to allow HFC-236fa to flow into the reactor.
o Monitor the pressure inside the reactor using the pressure transducer.

o Once the desired amount of HFC-236fa has been added (determined by pressure or
mass), close the reactor inlet valve.

o Close the main valve on the HFC-236fa cylinder.

o Safely vent the pressure from the transfer line before disconnecting it from the reactor.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

